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Get Quote

Experimental Context from Related Research

The table below summarizes key information about BPR1J-097 and the context of its use from the available

search results:

Aspect Details

Compound Name BPR1J-097 [1]

Primary Target FLT3 (FMS-like tyrosine kinase 3) [1]

Reported Potency IC50 of 11 nM in biochemical kinase assays [1]

Biological Context Demonstrates potent inhibitory activity against Acute Myeloid Leukemia (AML)
cells [2]

Related Compound
(BPR1J-340)

Cell lines used: FLT3-ITD+ leukemia lines (e.g., MOLM-13, MV4;11). General
assay: Cell viability assessed via MTS assay after compound treatment [3].

General Workflow for FLT3 Inhibitor Cell Culture
Studies
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Based on studies of related FLT3 inhibitors, the following diagram outlines a typical experimental workflow

for evaluating a compound like BPR1J-097. You can use this as a template, filling in the specific parameters

once you obtain them [3].
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1. Cell Culture & Seeding

2. Compound Treatment

3. Incubation & Analysis

Maintain FLT3-ITD+ AML cell lines
(e.g., MOLM-13, MV4;11)

Seed cells in multi-well plates
(e.g., 10,000 cells/well for 96-well plate)

Incubate for 16 hours
(to allow cell adherence & recovery)

Prepare BPR1J-097 serial dilutions
(from DMSO stock)

Treat cells with compound
(include vehicle & positive controls)

Incubate for desired duration
(e.g., 48-72 hours)

Assay cell viability/proliferation
(e.g., MTS assay, cell counting)

Analyze signaling & apoptosis
(e.g., Western blot for p-FLT3, p-STAT5, PARP cleavage)

Start
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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